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Compound of Interest

Ethyl 2-(1,3-dioxoisoindolin-2-
Compound Name:
yl)acetate

Cat. No.: B188083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate, a versatile reagent in organic synthesis. This document details its chemical identity,
physical and chemical properties, a verified synthesis protocol, and its application in the
Gabriel synthesis for the preparation of primary amines.

Chemical Identity and Synonyms

Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate is a phthalimide derivative commonly used as a
building block in the synthesis of more complex molecules, including amino acids and other
pharmaceuticals. For clarity in research and procurement, a list of its common synonyms is
provided below.

Synonym IUPAC Name

Ethyl phthalimidoacetate Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate

) 2-(1,3-Dioxoisoindolin-2-yl)acetic acid ethyl
N-Phthaloylglycine ethyl ester .
ester

Phthalimidoacetic acid ethyl ester
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Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate is presented in the table below. This data is essential for its appropriate handling,
storage, and use in experimental settings.

Property Value

Molecular Formula C12H11NOa

Molecular Weight 233.22 g/mol

Appearance White to off-white crystalline powder
Melting Point 109-112 °C

Boiling Point 365.6 °C at 760 mmHg

CAS Number 1622-65-7

Solubility Soluble in many organic solvents

Experimental Protocol: Synthesis of Ethyl 2-(1,3-
dioxoisoindolin-2-yl)acetate

The following is a detailed, one-step protocol for the synthesis of Ethyl 2-(1,3-dioxoisoindolin-
2-yl)acetate from glycine ethyl ester hydrochloride and phthalic anhydride, with a reported
yield of 96%.[1]

Materials:

Glycine ethyl ester hydrochloride

Phthalic anhydride

Triethylamine

Toluene

Round-bottom flask
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o Dean-Stark apparatus or water separator

» Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

» Standard glassware for workup and purification
Procedure:

e To a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a Dean-
Stark apparatus, add glycine ethyl ester hydrochloride (1 equivalent), phthalic anhydride (1
equivalent), and toluene to create a suspension.

e Add triethylamine (1.1 equivalents) to the suspension.

» Heat the reaction mixture to reflux with vigorous stirring. The water formed during the
reaction will be collected in the Dean-Stark trap.

o Continue the reflux until no more water is collected, indicating the completion of the reaction.
 Allow the reaction mixture to cool to room temperature.
« Filter the mixture to remove any solid byproducts.

e Wash the filtrate with a dilute acid solution, followed by a saturated sodium bicarbonate
solution, and finally with brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
« Filter to remove the drying agent.

» Remove the solvent (toluene) under reduced pressure using a rotary evaporator to yield the
crude product.
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e The crude Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a crystalline
solid.

Application in Synthesis: The Gabriel Synthesis

Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate is a key intermediate in the Gabriel synthesis, a
robust method for the preparation of primary amines from alkyl halides.[2] The phthalimide
group acts as a protecting group for the amine functionality, which can be later deprotected to

yield the desired primary amine.

The general workflow for the Gabriel synthesis using an alkyl halide is depicted below.

Nucleophilic
Potassium Substitution Primary Amine
Phthalimide _ (R-NH2)
A
) . Deprotection Hydrolysis or
N-Alkylphthalimide Hydrazinolysis
A
Alkyl Halide Phthalic Acid or
(R-X) Phthalhydrazide

Click to download full resolution via product page
Caption: Gabriel synthesis of primary amines.

In the context of Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate, the molecule itself is an N-
substituted phthalimide. It can be hydrolyzed to yield glycine, demonstrating the utility of the
phthalimide protecting group strategy.

The workflow for the synthesis and subsequent hydrolysis of Ethyl 2-(1,3-dioxoisoindolin-2-
yl)acetate to produce glycine is illustrated in the following diagram.
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Caption: Synthesis and hydrolysis of Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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